Cas no 1202778-92-4 (Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate)

• Product Name: Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate
• CAS No: 1202778-92-4
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• MDL: MFCD17926193
• CID: 4789395
• Update Time: 2026-02-27

Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-CYANO-3-CYCLOHEXYL-2-(CYCLOHEXYLMETHYL)PROPANOATE
• Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate

• MDL： MFCD17926193
• Inchi： 1S/C18H29NO2/c1-21-17(20)18(14-19,12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h15-16H,2-13H2,1H3
• InChI Key： DUGXYXBSLLDPLO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(CC1CCCCC1)CC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 6.1
• Topological Polar Surface Area: 50.1

Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate

Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate (CAS No. 1202778-92-4): A Comprehensive Overview

Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate, identified by its CAS number 1202778-92-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex structural features, has garnered attention due to its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate consists of a carboxylate ester group linked to a cyano-substituted propanoic acid backbone, further modified with cyclohexyl and cyclohexylmethyl substituents. This intricate arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse chemical modifications and functionalizations, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways and exhibit therapeutic potential. Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its structural features, particularly the cyano group and the bulky cyclohexyl substituents, make it a promising candidate for further derivatization to produce molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate is its utility in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug design, with many clinically used drugs featuring these structural motifs. The compound's ability to serve as a building block for constructing complex heterocyclic frameworks makes it an indispensable tool for medicinal chemists.

Recent studies have highlighted the importance of cyclohexane-based scaffolds in drug discovery. Compounds containing cyclohexyl groups often exhibit improved pharmacokinetic properties, such as enhanced solubility and reduced metabolic clearance. Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate, with its multiple cyclohexyl substituents, is well-positioned to contribute to the development of next-generation therapeutics that leverage these advantages.

The cyano group in Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate also plays a crucial role in its reactivity and potential applications. Cyano-substituted compounds are known for their ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are fundamental to organic synthesis. This reactivity makes the compound a versatile intermediate for constructing more complex molecules.

In the context of drug development, Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate has been investigated for its potential role in modulating enzyme activity and receptor binding. Its structural features suggest that it may interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic agents. For instance, derivatives of this compound have been explored as inhibitors or activators of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates, such as cyanoacetic esters and cyclohexanone derivatives, followed by sequential functional group transformations to introduce the desired substituents. These synthetic strategies not only demonstrate the compound's versatility but also provide insights into efficient synthetic routes for other structurally related molecules.

The use of computational methods has further enhanced the understanding and application of Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets, providing valuable insights into its potential pharmacological activity. These computational studies have complemented experimental investigations and have facilitated the design of more effective derivatives.

In conclusion, Methyl 2-cyano-3-cyclohexyl-2-(cyclohexylmethyl)propanoate (CAS No. 1202778-92-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and synthetic utility, make it a valuable tool for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of innovation in organic chemistry and pharmacology.